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Compound of Interest

Compound Name: Atto 390 NHS ester

Cat. No.: B12055625 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides essential safety and logistical information for the

use of Atto 390 NHS ester, a fluorescent label with a coumarin structure.[1] Adherence to

these protocols is critical for minimizing risks and establishing a secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)
Atto 390 NHS ester is a combustible solid and requires careful handling to avoid exposure.[2]

The minimum required personal protective equipment (PPE) when working with this compound

includes:

Eye Protection: Chemical safety goggles or eyeshields are mandatory to protect against

splashes or airborne particles.[2]

Hand Protection: Gloves are essential. Given that Atto 390 NHS ester is typically dissolved

in dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), selecting the appropriate glove

material is crucial.[3] Nitrile gloves are not recommended for use with DMF.[4] Thicker,

chemical-resistant gloves are advised. Always consult glove compatibility charts for the

specific solvents being used.
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Respiratory Protection: A type N95 dust mask or equivalent respirator should be used,

particularly when handling the powdered form of the reagent, to prevent inhalation.

Protective Clothing: A standard laboratory coat must be worn to protect skin and clothing

from contamination.

Operational Plan: From Storage to Use
Proper handling of Atto 390 NHS ester from the moment it arrives in the laboratory until its use

in an experiment is vital for its stability and reactivity.

Storage and Handling:

Upon receipt, store the vial at -20°C and protect it from light and moisture.

Before opening, the vial must be allowed to equilibrate to room temperature to prevent

moisture condensation, which can hydrolyze the reactive NHS ester.

Atto 390 NHS ester is soluble in polar organic solvents like DMF and DMSO. Use only

anhydrous, amine-free solvents for reconstitution.

Prepare solutions immediately before use, as the NHS ester is unstable in solution and

prone to hydrolysis. Do not prepare stock solutions for long-term storage.

General Protocol for Protein Labeling: A typical application of Atto 390 NHS ester is the

labeling of primary amines in proteins. The following is a general protocol:

Prepare the Protein Solution: Dissolve the protein in a buffer free of primary amines, such as

phosphate-buffered saline (PBS). The optimal pH for the labeling reaction is between 7.2

and 8.5.

Prepare the Dye Solution: Immediately before use, dissolve the Atto 390 NHS ester in
anhydrous DMF or DMSO.

Reaction: Add the dye solution to the protein solution. The molar ratio of dye to protein will

need to be optimized for each specific protein.

Incubation: Allow the reaction to proceed for a designated time at room temperature or 4°C.
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Quenching: Stop the reaction by adding a buffer containing primary amines, such as Tris or

glycine.

Purification: Separate the labeled protein from the unreacted dye using methods like gel

filtration or dialysis.

Quantitative Data: Stability of NHS Esters
The stability of the N-hydroxysuccinimidyl (NHS) ester is highly dependent on the pH of the

solution due to the competing reaction of hydrolysis. The rate of hydrolysis significantly

increases with higher pH.

pH Half-life of NHS Ester

7.0 Several hours

8.5 ~30 minutes

9.0 ~10 minutes

>10.0 A few minutes

This table summarizes the general stability of NHS esters in aqueous solutions at different pH

values. The half-life is the time it takes for half of the reactive NHS ester to hydrolyze.

Disposal Plan: Managing Atto 390 NHS Ester Waste
All materials contaminated with Atto 390 NHS ester, including the original vial, unused

reagent, solutions, and consumables (e.g., pipette tips, gloves), must be treated as hazardous

chemical waste.

Waste Segregation and Storage:

Liquid Waste: Collect all liquid waste containing Atto 390 NHS ester in a designated, sealed,

and clearly labeled hazardous waste container. The container should be compatible with the

solvents used.
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Solid Waste: All contaminated solid materials, such as gloves, pipette tips, and tubes, should

be collected in a separate, labeled solid hazardous waste container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the

chemical contents, including solvents.

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Disposal Procedure:

Never dispose of Atto 390 NHS ester or its solutions down the drain.

Do not dispose of contaminated solid waste in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and proper disposal of all hazardous waste.

Visualizing the Workflow: Handling and Disposal of
Atto 390 NHS Ester
The following diagram illustrates the key decision-making points and procedural flow for the

safe handling and disposal of Atto 390 NHS ester.
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Safe Handling and Disposal Workflow for Atto 390 NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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